![molecular formula C17H17ClO3 B2397809 3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde CAS No. 381680-30-4](/img/structure/B2397809.png)
3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde
Overview
Description
“3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde” is a chemical compound with the CAS number 381680-30-4 . It has a molecular formula of C17H17ClO3 and a molecular weight of 304.77 .
Molecular Structure Analysis
The molecular structure of this compound consists of a benzaldehyde core with ethoxy, chloro, and (2-methylbenzyl)oxy substituents . The exact spatial arrangement of these groups would depend on the specific synthesis conditions and the stereochemistry of the starting materials.Physical And Chemical Properties Analysis
The physical and chemical properties of this compound, such as its melting point, boiling point, and density, are not provided in the search results .Scientific Research Applications
Regioselective Protection in Synthesis
The regioselective protection of hydroxyl groups in similar benzaldehyde compounds, like 3,4-dihydroxy-benzaldehyde, has been studied. Such protections are critical for synthesizing complex organic molecules, indicating potential applications for 3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde in organic synthesis and pharmaceuticals (Plourde & Spaetzel, 2002).
Catalysis and Oxidation Studies
Studies on chloroperoxidase-catalyzed oxidation, involving similar benzaldehyde derivatives, suggest potential catalytic applications for 3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde in chemical transformations (Miller, Tschirret-Guth, & Ortiz de Montellano, 1995).
Liquid-Phase Oxidation
The compound could be used in the liquid-phase oxidation of methylbenzenes, which is significant in industrial chemistry for producing various chemical products (Okada & Kamiya, 1981).
Spectroscopic Studies
Similar benzaldehyde compounds have been synthesized and characterized by various spectroscopic techniques. These studies imply that 3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde could be useful in spectroscopic analysis and material science (Özay et al., 2013).
Synthesis of Novel Compounds
The compound may be used in synthesizing novel trisubstituted ethylenes, indicating its potential application in polymer chemistry and materials science (Allahrakha et al., 2021).
Antifungal Activity
Polysubstituted benzaldehyde derivatives have shown antifungal activities, suggesting possible applications of 3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde in bioactive compound development (Wang et al., 2013).
Safety And Hazards
properties
IUPAC Name |
3-chloro-5-ethoxy-4-[(2-methylphenyl)methoxy]benzaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H17ClO3/c1-3-20-16-9-13(10-19)8-15(18)17(16)21-11-14-7-5-4-6-12(14)2/h4-10H,3,11H2,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WLNNQMJFCCECGG-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C(=CC(=C1)C=O)Cl)OCC2=CC=CC=C2C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H17ClO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
304.8 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Chloro-5-ethoxy-4-[(2-methylbenzyl)oxy]benzaldehyde | |
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